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Abstract

CCT373567 is a potent and specific small molecule inhibitor of the B-cell ymphoma 6 (BCL6)
protein. It functions as the non-degrading cis-enantiomer of the BCL6 molecular glue degrader,
CCT373566. By targeting the BCL6 BTB domain, CCT373567 disrupts the recruitment of co-
repressors, thereby alleviating the transcriptional repression of BCL6 target genes involved in
cell cycle control, apoptosis, and differentiation. This technical guide provides a comprehensive
overview of the chemical structure, physicochemical properties, mechanism of action, and
experimental data related to CCT373567, serving as a valuable resource for researchers in
oncology and drug discovery.

Chemical Structure and Properties

CCT373567 is a synthetic, non-degrading small molecule inhibitor of BCL6.

Chemical Identifiers and Properties
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Property

Value

Source

IUPAC Name

1-((3S,5R)-1-(4-chloro-5-(1-
cyclopropyl-2,2-difluoro-3-
hydroxypropyl)-2-
pyrimidinyl)-5-methyl-3-
piperidinyl)oxy)-7-
azabenzimidazol-2(3H)-one

(Structure derived from
enantiomeric relationship to
CCT373566)

CAS Number

2378853-67-7

[1]

Molecular Formula

C24H27CIF2N603

(Calculated)

Molecular Weight

520.97 g/mol

(Calculated)

SMILES

C[C@H]1CN(C--INVALID-
LINK--
ON2C3=C(N=C2)C=C(N=C3)
C(C4CC4)C(F)
(F)CO)C5=NC=C(C=N5)Cl

(Inferred)

InChl

INChI=1S/C24H27CIF2N603/c
1-14-11-31(12-15(14)36-33-
22-29-18-7-8-19(30-22)32-
24(33)35)21-28-10-17(9-30-
21)20(16-5-6-16)23(26,27)13-
34/h7-10,14-16,20,34H,5-6,11-
13H2,1-
4H3/t14-,15+,20?/m1/s1

(Inferred)

IC50 (BCL6)

29nM

[1]

Note: The IUPAC name, SMILES, and InChl are inferred from the known structure of its

enantiomer, CCT373566, and the description of CCT373567 as the opposite cis-enantiomer.

Mechanism of Action and Signaling Pathway

CCT373567 is a potent inhibitor of the protein-protein interaction between the BTB domain of
BCL6 and its co-repressors (SMRT, NCOR, and BCOR). BCL6 is a master transcriptional
repressor that plays a critical role in the formation and maintenance of germinal centers during
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B-cell development. In several types of B-cell ymphomas, such as diffuse large B-cell
lymphoma (DLBCL), BCL6 is frequently deregulated, leading to uncontrolled cell proliferation
and survival.

By binding to the BTB domain, CCT373567 blocks the recruitment of co-repressor complexes,
thereby preventing the deacetylation of histones at the promoter regions of BCL6 target genes.
This leads to the de-repression of genes involved in critical cellular processes, ultimately
inhibiting the growth of BCL6-dependent cancer cells.
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Caption: BCL6 Signaling Pathway and Inhibition by CCT373567.
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Experimental Data

The following tables summarize key in vitro data for CCT373567 and its degrading enantiomer,
CCT373566.

Table 1: In Vitro Potency

Cellular BCL6 Degradation

Compound BCL6 TR-FRET IC50 (nM)

DC50 (nM)
CCT373567 2.9 No Degradation
CCT373566 2.2 0.7

Table 2: Antiproliferative Activity in DLBCL Cell Lines (GI50, nM)

Cell Line CCT373567 CCT373566
HT >1000 2

Karpas 422 >1000 3

SU-DHL-4 >1000 10

OCl-Ly1 >1000 1

Table 3: Microsomal Clearance

. CCT373567 (Clint, CCT373566 (Clint,
Species . .
pL/min/mg) pL/min/mg)
Mouse Moderate Moderate
Rat Low Low
Human Low Low

Experimental Protocols
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Detailed methodologies for the key experiments are provided below.

BCL6 Time-Resolved Fluorescence Resonance Energy
Transfer (TR-FRET) Assay

This assay quantifies the ability of a compound to disrupt the interaction between the BCL6
BTB domain and a co-repressor peptide.
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Streptavidin-APC
Incubate at RT
(in the dark)
Read TR-FRET Signal
(Excitation: 340 nm, Emission: 615 nm & 665 nm)

Calculate IC50
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Caption: TR-FRET Experimental Workflow.
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Protocol:

A solution of GST-tagged BCL6 BTB domain and a biotinylated co-repressor peptide are
added to the wells of a 384-well plate.

e CCT373567 is added in a dose-response manner.

e The plate is incubated to allow for binding.

o Europium-labeled anti-GST antibody and streptavidin-allophycocyanin (APC) are added.
e The plate is incubated in the dark.

e The TR-FRET signal is read on a plate reader. A decrease in the FRET signal indicates
inhibition of the BCL6-co-repressor interaction.

Cellular BCL6 Degradation Assay

This assay measures the ability of a compound to induce the degradation of endogenous BCL6
in a cellular context.
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Caption: Cellular Degradation Assay Workflow.
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Protocol:

DLBCL cells are seeded in multi-well plates.

o Cells are treated with a serial dilution of CCT373567 for a specified time.

e Cells are harvested and lysed.

» Protein concentration is determined.

o Equal amounts of protein are subjected to SDS-PAGE and transferred to a membrane.
o The membrane is probed with antibodies against BCL6 and a loading control.

e Band intensities are quantified to determine the extent of BCL6 degradation.

Cell Proliferation Assay

This assay assesses the effect of CCT373567 on the growth of cancer cell lines.

Protocol:

DLBCL cell lines are seeded in 96-well plates.

Cells are treated with a serial dilution of CCT373567.

Plates are incubated for an extended period (e.g., 14 days for some lymphoma lines).

Cell viability is measured using a reagent such as CellTiter-Glo®.

The half-maximal growth inhibition (G150) values are calculated.

Conclusion

CCT373567 is a valuable research tool for studying the biological functions of BCL6. As a
potent, non-degrading inhibitor, it serves as an excellent negative control for its degrading
counterpart, CCT373566, allowing for the specific interrogation of the consequences of BCL6
inhibition versus degradation. Its favorable in vitro properties make it a suitable starting point
for the development of novel therapeutics targeting BCL6-driven malignancies. This guide
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provides the foundational technical information required for researchers to effectively utilize
CCT373567 in their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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